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Compound of Interest

Compound Name:
2-Methoxy-4-methyl-5-

nitrobenzotrifluoride

Cat. No.: B591047 Get Quote

A Note to the Reader: This technical guide addresses the chemical compound 2-Methoxy-4-
methyl-5-nitrobenzotrifluoride. Extensive searches for a registered CAS number and detailed

technical data for this specific compound have not yielded conclusive results. A single supplier

lists the compound by name but does not provide a CAS number or any associated technical

information. This suggests that "2-Methoxy-4-methyl-5-nitrobenzotrifluoride" may be a novel

or not widely cataloged compound.

Given the limited availability of information on the requested chemical, this guide will provide a

comprehensive overview of two closely related and well-documented compounds: 2-Methoxy-

5-nitrobenzotrifluoride (CAS: 654-76-2) and 2-Methyl-5-nitrobenzotrifluoride (CAS: 89976-12-

5). These compounds share a similar structural backbone and are relevant as chemical

intermediates in various fields of research and development.

This document is intended for researchers, scientists, and professionals in drug development,

providing available data on their properties, synthesis, and applications.

2-Methoxy-5-nitrobenzotrifluoride
CAS Number: 654-76-2

Introduction: 2-Methoxy-5-nitrobenzotrifluoride is a substituted aromatic compound containing

methoxy, nitro, and trifluoromethyl groups. These functional groups contribute to its reactivity,

making it a valuable intermediate in organic synthesis. The presence of the trifluoromethyl
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group can enhance lipophilicity and metabolic stability in pharmaceutical applications, while the

nitro group can be a precursor for further chemical transformations, such as reduction to an

amine group.

Chemical and Physical Properties
The following table summarizes the key quantitative data for 2-Methoxy-5-nitrobenzotrifluoride.

Property Value Source

Molecular Formula C8H6F3NO3 [1]

Molecular Weight 221.13 g/mol [1]

Melting Point 79-81 °C

Boiling Point
Approx. 267.2 °C at 760

mmHg

Appearance
White to light yellow crystalline

powder

Purity Typically ≥99.0%

Synthesis
Detailed, step-by-step experimental protocols for the synthesis of 2-Methoxy-5-

nitrobenzotrifluoride are not readily available in publicly accessible literature. However, general

synthetic routes have been described. One common method involves the nitration of an

aromatic compound containing a methoxy group using a mixture of nitric acid and sulfuric acid.

[2] Another described method is the reaction of a p-nitrochlorotoluene derivative, specifically 2-

nitro-1-chloro-3-trifluorotoluene, with sodium methoxide at room temperature in a suitable

solvent.[3]

Applications
2-Methoxy-5-nitrobenzotrifluoride is primarily utilized as a versatile chemical intermediate in

several industries:
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Pharmaceuticals: It serves as a building block in the synthesis of more complex active

pharmaceutical ingredients (APIs).

Agrochemicals: This compound is also used in the development of new pesticides and

herbicides.

Dye Industry: It is a precursor in the synthesis of various colorants, where its chemical

structure influences the characteristics of the resulting dyes.[4]

2-Methyl-5-nitrobenzotrifluoride
CAS Number: 89976-12-5

Introduction: 2-Methyl-5-nitrobenzotrifluoride is another substituted benzotrifluoride derivative

that is an important intermediate in organic synthesis. Its applications are found in the

agrochemical, pharmaceutical, and dyestuff fields.

Chemical and Physical Properties
The following table summarizes the key quantitative data for 2-Methyl-5-nitrobenzotrifluoride.

Property Value Source

Molecular Formula C8H6F3NO2 [5]

Molecular Weight 205.13 g/mol [5]

Melting Point 34-35 °C [5]

Boiling Point 220.46 °C at 760 mmHg [5]

Appearance Off-white solid [5]

Water Solubility Slightly soluble [5]

Storage Temp. 2-8°C under inert gas [5]

Synthesis
While detailed, reproducible experimental protocols are scarce in the public domain, the

general synthesis of 2-Methyl-5-nitrobenzotrifluoride is understood to be achievable through
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the nitration of 2-methylbenzotrifluoride. It is important to note that this reaction can produce a

mixture of isomers, and purification would be necessary to isolate the desired 2-methyl-5-

nitrobenzotrifluoride. A patent describes a multi-step process for a related compound, which

involves the nitration of 2-trifluoromethyl benzyl chloride with nitric acid in the presence of

sulfuric acid to obtain 2-chloromethyl-5-nitrobenzotrifluoride.[6]

Applications
Similar to its methoxy counterpart, 2-Methyl-5-nitrobenzotrifluoride is a valuable intermediate:

Organic Synthesis: It is a raw material for a variety of organic compounds.

Pharmaceuticals and Agrochemicals: It is employed in the synthesis of new drugs and

agricultural chemicals.

Downstream Products: It is a precursor to other chemical intermediates such as 4-Methyl-3-

(trifluoromethyl)aniline through the reduction of the nitro group.

Mandatory Visualizations
The request for this technical guide included the creation of diagrams for all described signaling

pathways, experimental workflows, or logical relationships using Graphviz (DOT language). A

thorough review of the available scientific literature for "2-Methoxy-5-nitrobenzotrifluoride" and

"2-Methyl-5-nitrobenzotrifluoride" did not reveal any information regarding their involvement in

specific signaling pathways or complex experimental workflows that would be suitable for

representation in a DOT graph. The primary role of these compounds, as described in the

available literature, is as chemical intermediates in synthetic pathways. Therefore, no diagrams

have been generated for this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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